Cas no 1316221-75-6 (3-(1-Acetylpiperazin-2-yl)benzamide)

• Product Name: 3-(1-Acetylpiperazin-2-yl)benzamide
• CAS No: 1316221-75-6
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• MDL: MFCD18381738
• CID: 4694226
• Update Time: 2025-09-27

3-(1-Acetylpiperazin-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(1-acetylpiperazin-2-yl)benzamide
• 3-(1-Acetyl-piperazin-2-yl)-benzamide
• 3-(1-Acetylpiperazin-2-yl)benzamide

• MDL： MFCD18381738
• Inchi： 1S/C13H17N3O2/c1-9(17)16-6-5-15-8-12(16)10-3-2-4-11(7-10)13(14)18/h2-4,7,12,15H,5-6,8H2,1H3,(H2,14,18)
• InChI Key： HRTRKTFHWAPPIU-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCNCC1C1C=CC=C(C(N)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 332
• Topological Polar Surface Area: 75.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-(1-Acetylpiperazin-2-yl)benzamide

Introduction to 3-(1-Acetylpiperazin-2-yl)benzamide (CAS No. 1316221-75-6) in Modern Chemical Biology and Medicinal Chemistry

The compound 3-(1-Acetylpiperazin-2-yl)benzamide, identified by the CAS number 1316221-75-6, represents a significant advancement in the realm of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential pharmacological applications. The benzamide moiety and the acetylpiperazine substituent contribute to its distinctive chemical properties, making it a valuable candidate for further investigation in drug discovery and therapeutic development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of acetylpiperazine derivatives, owing to their demonstrated efficacy in modulating various biological pathways. The presence of the acetylpiperazine group in 3-(1-Acetylpiperazin-2-yl)benzamide suggests its potential role as an inhibitor or modulator of enzymes and receptors involved in neurological and inflammatory disorders. This has prompted extensive research into its interactions with biological targets, aiming to uncover novel therapeutic strategies.

One of the most compelling aspects of 3-(1-Acetylpiperazin-2-yl)benzamide is its structural similarity to known bioactive molecules. This similarity has facilitated its use as a scaffold for structure-activity relationship (SAR) studies, enabling researchers to fine-tune its pharmacophoric features for enhanced binding affinity and selectivity. Such studies are crucial for developing compounds with improved pharmacokinetic profiles and reduced side effects.

Recent advancements in computational chemistry have further enhanced the understanding of 3-(1-Acetylpiperazin-2-yl)benzamide's interactions with biological systems. Molecular docking simulations and virtual screening have been employed to predict potential binding modes with target proteins, providing insights into its mechanism of action. These computational approaches have complemented experimental investigations, leading to a more comprehensive understanding of the compound's biological relevance.

The benzamide moiety in 3-(1-Acetylpiperazin-2-yl)benzamide is another key feature that contributes to its pharmacological potential. Benzamides are well-known for their role as bioactive entities in various therapeutic areas, including pain management, anti-inflammatory treatments, and neurodegenerative disorders. The integration of this moiety with the acetylpiperazine group in 3-(1-Acetylpiperazin-2-yl)benzamide suggests a synergistic effect, potentially enhancing its therapeutic efficacy.

Current research efforts are focused on evaluating the pharmacological properties of 3-(1-Acetylpiperazin-2-yl)benzamide in preclinical models. These studies aim to assess its efficacy against specific diseases and to determine its safety profile. Preliminary findings indicate that the compound exhibits promising activity in models of inflammation and pain, suggesting its potential as a lead compound for further development.

The synthesis of 3-(1-Acetylpiperazin-2-yl)benzamide has also been optimized to ensure scalability and cost-effectiveness. Modern synthetic methodologies have enabled the production of high-purity batches of the compound, facilitating both academic research and industrial applications. The ability to produce this compound efficiently is crucial for advancing its development into clinical candidates.

In conclusion, 3-(1-Acetylpiperazin-2-yl)benzamide (CAS No. 1316221-75-6) represents a promising entity in the field of chemical biology and medicinal chemistry. Its unique structural features, combined with recent advancements in computational and experimental research, position it as a valuable candidate for therapeutic development. Further investigation into its pharmacological properties is warranted to fully harness its potential in addressing various human diseases.